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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core spectral characteristics of

Disulfo-ICG-DBCO disodium salt, a near-infrared (NIR) fluorescent probe crucial for various

research and drug development applications. This document outlines its key spectral

properties, experimental methodologies for their determination, and the fundamental

relationships between these characteristics.

Disclaimer: Specific quantitative spectral data for Disulfo-ICG-DBCO disodium salt is not

readily available in published literature or technical data sheets. The data presented below is

based on the well-characterized parent compound, Indocyanine Green (ICG), and its

sulfonated derivatives. The addition of the dibenzocyclooctyne (DBCO) group may cause slight

shifts in the spectral properties.

Core Spectral Properties
The spectral behavior of a fluorophore is defined by several key quantitative parameters. These

properties for ICG and its sulfonated forms, which serve as a close proxy for Disulfo-ICG-
DBCO disodium salt, are summarized below.
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Spectral
Characteristic

Typical Value (for
Sulfo-ICG
Derivatives)

Unit Description

Absorption Maximum

(λabs)
~780 - 800 nm

The wavelength at

which the fluorophore

absorbs light most

efficiently.

Emission Maximum

(λem)
~800 - 830 nm

The wavelength at

which the fluorophore

emits the most intense

fluorescence upon

excitation.

Molar Extinction

Coefficient (ε)
> 200,000 M-1cm-1

A measure of how

strongly the molecule

absorbs light at a

given wavelength.

Fluorescence

Quantum Yield (Φ)
0.1 - 0.3 (in PBS) -

The ratio of photons

emitted to photons

absorbed, indicating

the efficiency of the

fluorescence process.

Fluorescence Lifetime

(τ)
~0.5 - 2.0 ns

The average time the

molecule spends in

the excited state

before returning to the

ground state by

emitting a photon.

Experimental Protocols
The determination of the spectral characteristics listed above involves standardized

methodologies and instrumentation.

Measurement of Absorption and Emission Spectra
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Objective: To determine the wavelengths of maximum absorbance and fluorescence

emission.

Methodology:

Sample Preparation: A dilute solution of Disulfo-ICG-DBCO disodium salt is prepared in

a suitable solvent, typically phosphate-buffered saline (PBS) or dimethyl sulfoxide

(DMSO). The concentration is adjusted to have an absorbance value between 0.05 and

0.1 at the absorption maximum to avoid inner filter effects.

Absorption Spectroscopy: The absorbance spectrum is recorded using a UV-Vis

spectrophotometer over a wavelength range of 600-900 nm. The wavelength

corresponding to the highest absorbance peak is recorded as the λabs.

Fluorescence Spectroscopy: The fluorescence emission spectrum is recorded using a

spectrofluorometer. The sample is excited at its absorption maximum (λabs), and the

emission is scanned over a wavelength range from the excitation wavelength to 900 nm.

The wavelength at the peak of the emission spectrum is recorded as the λem.

Determination of Molar Extinction Coefficient
Objective: To quantify the light-absorbing capacity of the dye.

Methodology:

Beer-Lambert Law: The molar extinction coefficient is determined using the Beer-Lambert

law (A = εcl), where A is the absorbance, ε is the molar extinction coefficient, c is the molar

concentration, and l is the path length of the cuvette (typically 1 cm).

Procedure: A series of solutions of known concentrations of the dye are prepared. The

absorbance of each solution is measured at the λabs. A plot of absorbance versus

concentration is generated, and the slope of the resulting line corresponds to the molar

extinction coefficient.

Determination of Fluorescence Quantum Yield
Objective: To measure the efficiency of fluorescence.
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Methodology:

Relative Quantum Yield Measurement: The quantum yield is typically determined relative

to a standard fluorophore with a known quantum yield in the same solvent and at a similar

wavelength range (e.g., ICG in DMSO).

Procedure: The absorbance of both the sample and the standard are kept low (< 0.1) at

the excitation wavelength. The integrated fluorescence intensity and the absorbance at the

excitation wavelength are measured for both the sample and the standard. The quantum

yield is then calculated using the following equation: Φsample = Φstandard * (Isample /

Istandard) * (Astandard / Asample) * (ηsample2 / ηstandard2) where Φ is the quantum

yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation

wavelength, and η is the refractive index of the solvent.

Measurement of Fluorescence Lifetime
Objective: To determine the excited-state lifetime of the fluorophore.

Methodology:

Time-Correlated Single Photon Counting (TCSPC): This is the most common technique for

measuring fluorescence lifetime.

Procedure: The sample is excited by a pulsed light source (e.g., a laser), and the time

delay between the excitation pulse and the detection of the emitted photon is measured.

This process is repeated many times, and a histogram of the arrival times of the photons

is constructed. The fluorescence lifetime is determined by fitting the decay of this

histogram to an exponential function.

Visualizations
The following diagrams illustrate the experimental workflow for spectral characterization and

the conceptual relationship between the core spectral properties.
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Experimental workflow for spectral characterization.
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Relationship between core spectral properties.

To cite this document: BenchChem. [In-Depth Technical Guide: Spectral Characteristics of
Disulfo-ICG-DBCO Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555134#disulfo-icg-dbco-disodium-spectral-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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